Cas no 883443-58-1 (trans-2-(difluoromethyl)cyclopropanecarboxylic acid)

• Product name: trans-2-(difluoromethyl)cyclopropanecarboxylic acid
• CAS No: 883443-58-1
• MF: C₅H₆F₂O₂
• MW: 136.096748828888
• MDL: MFCD29049332
• CID: 1921671
• PubChem ID: 90938063

trans-2-(difluoromethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(difluoromethyl)-, (1R,2R)-rel-
• trans-2-(difluoromethyl)cyclopropanecarboxylic acid
• (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylic acid
• P19173
• 1932447-06-7
• rac-(1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylic acid, trans
• SCHEMBL24806504
• PS-15783
• CS-0184590
• F85939
• EN300-91090
• MFCD29049332
• rac-(1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylic acid
• 883443-58-1

• MDL： MFCD29049332
• Inchi： InChI=1S/C5H6F2O2/c6-4(7)2-1-3(2)5(8)9/h2-4H,1H2,(H,8,9)/t2-,3-/m1/s1
• InChI Key： AQPYFAYLGMEWCD-PWNYCUMCSA-N
• SMILES： C1[C@H]([C@@H]1C(=O)O)C(F)F

Computed Properties

• Exact Mass: 136.03358575g/mol
• Monoisotopic Mass: 136.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 208.5±15.0 °C at 760 mmHg
• Flash Point: 79.9±20.4 °C
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

trans-2-(difluoromethyl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on trans-2-(difluoromethyl)cyclopropanecarboxylic acid

Comprehensive Guide to trans-2-(difluoromethyl)cyclopropanecarboxylic acid (CAS No. 883443-58-1): Properties, Applications, and Industry Insights

The compound trans-2-(difluoromethyl)cyclopropanecarboxylic acid (CAS No. 883443-58-1) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and cyclopropane ring, make it a valuable building block for designing bioactive molecules. This article delves into its chemical properties, synthesis routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, trans-2-(difluoromethyl)cyclopropanecarboxylic acid belongs to the class of cyclopropanecarboxylic acids, characterized by a strained three-membered ring system. The presence of the difluoromethyl moiety enhances its metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. Researchers frequently search for "fluorinated cyclopropane synthesis" or "difluoromethyl group effects" to understand its role in optimizing drug candidates, reflecting its relevance in modern R&D.

In pharmaceutical applications, this compound serves as a key intermediate for protease inhibitors and enzyme modulators. Recent studies highlight its utility in developing therapies for viral infections and inflammatory diseases, aligning with global health priorities. Searches for "cyclopropane derivatives in drug design" or "CAS 883443-58-1 supplier" have surged, underscoring commercial and academic demand. Notably, its compatibility with sustainable synthesis methods (e.g., flow chemistry) resonates with the industry's shift toward eco-friendly manufacturing.

From a technical perspective, the synthesis of trans-2-(difluoromethyl)cyclopropanecarboxylic acid often involves stereoselective cyclopropanation followed by carboxylation. Advanced techniques like asymmetric catalysis are employed to achieve high enantiomeric purity, a topic frequently queried as "chiral cyclopropane synthesis." Analytical data, including NMR and HPLC profiles, confirm its structural integrity, with purity levels exceeding 98% in commercial batches.

The agrochemical sector also leverages this compound for developing crop protection agents. Its fluorine-substituted structure contributes to enhanced pesticidal activity while reducing environmental persistence—a balance explored in queries like "fluorine in agrochemicals." Regulatory agencies increasingly favor such innovations, driving patent filings and collaborative research.

Looking ahead, trans-2-(difluoromethyl)cyclopropanecarboxylic acid exemplifies the intersection of structural novelty and practical utility. As AI tools accelerate molecular design (e.g., "machine learning for compound optimization"), its adoption is expected to grow. Suppliers and researchers alike must monitor evolving trends, from cost-effective scaling to regulatory compliance, to capitalize on its potential fully.